N'-(3,5-dibromo-4-hydroxybenzylidene)-4-nitrobenzohydrazide

• IUPAC Name: N-[(Z)-(3,5-dibromo-4-hydroxyphenyl)methylideneamino]-4-nitrobenzamide
• InChI: InChI=1S/C14H9Br2N3O4/c15-11-5-8(6-12(16)13(11)20)7-17-18-14(21)9-1-3-10(4-2-9)19(22)23/h1-7,20H,(H,18,21)/b17-7-
• InChI Key: FIAFJMAMRHNMOW-IDUWFGFVSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NN=CC2=CC(=C(C(=C2)Br)O)Br)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1C(=O)N/N=C\C2=CC(=C(C(=C2)Br)O)Br)[N+](=O)[O-]
• Molecular Formula: C14H9Br2N3O4
• Molecular Weight: 443.05 g/mol

Description

N'-(3,5-dibromo-4-hydroxybenzylidene)-4-nitrobenzohydrazide is a useful research compound. Its molecular formula is C14H9Br2N3O4 and its molecular weight is 443.05 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 442.89393 g/mol and the complexity rating of the compound is 451. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Antimicrobial Activities : N'-(3,5-dibromo-4-hydroxybenzylidene)-4-nitrobenzohydrazide has been studied for its antimicrobial properties. Research shows that derivatives of this compound exhibit significant antibacterial and antifungal activities. These include effectiveness against bacteria such as Bacillus subtilis, Escherichia coli, Pseudomonas fluorescence, Staphylococcus aureus, and fungi like Aspergillus niger and Candida albicans (Feng, Xue, & Zhang, 2014).

• Catalytic Oxidation Properties : The compound has been utilized in forming oxidovanadium(V) complexes that exhibit catalytic properties, particularly in the epoxidation of styrene. This indicates potential applications in chemical synthesis and industrial processes (Lei, 2022).

• Xanthine Oxidase Inhibitory Activities : Derivatives of this compound have been investigated for their xanthine oxidase inhibitory activities, suggesting potential therapeutic applications in diseases related to oxidative stress and free radicals (Xue, Li, Han, & Luo, 2022).

• Molecular Structure Analysis : Studies on this compound also focus on its molecular structure, which is vital for understanding its chemical properties and potential applications in various fields. These studies include crystallographic analysis and spectral studies (Han, Guo, & Xue, 2022).

• Formation of Metal Complexes : Research has shown that this compound can form complexes with various metals, leading to a range of biochemical properties. This includes the formation of complexes with vanadium and molybdenum, which have been studied for their antibacterial properties (Liu, Sun, & Ma, 2015).

• Coordination Chemistry : The compound plays a significant role in coordination chemistry, forming complexes with metals such as molybdenum. These complexes have been characterized and analyzed for their molecular and crystal structures, indicating potential for various applications in material science and chemistry (Qian, Cheng, You, & Zhu, 2013).